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Compound of Interest

3-(Aminomethyl)-3-methylpentane
Compound Name:

hydrochloride
CAS No.: 2137575-48-3
Cat. No.: B2889874

Get Quote

\ J

Document Type: Technical Standard Operating Procedure (SOP) & Strategic Framework Target
Compound: 3-(Aminomethyl)-3-methylpentane hydrochloride (C

H

N-HCI) Molecular Weight: 151.68 g/mol [1]

Part 1: Executive Summary & Compound

Architecture
The Physicochemical Context

3-(Aminomethyl)-3-methylpentane hydrochloride is a branched aliphatic amine salt.
Structurally, it consists of a lipophilic C7 hydrocarbon tail (3-methylpentane backbone)
anchored by a polar, ionic ammonium chloride headgroup.
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This "amphiphilic salt" structure dictates its solubility behavior, creating a specific challenge in
process design:

e The lonic Head: Drives high solubility in water and high-dielectric protic solvents (Methanol,
Formamide).

o The Lipophilic Tail: Disrupts crystal lattice energy, potentially allowing unusual solubility in
mid-polarity solvents (Ethanol, IPA, Dichloromethane) compared to smaller amines like
methylamine HCI.

Scientific Directive: Researchers must characterize the Solubility Design Space to optimize
purification (crystallization) and reaction solvent selection.

Expected Solubility Landscape (Theoretical Prediction)

Based on the lattice energy of alkylammonium chlorides:
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Representative

Solvent Class Predicted Behavior = Mechanism
Solvents
Protic (High Water, D lon-dipole hydration
High (>500 mg/mL) dominates lattice
) O energy.
H-bonding capability
Protic (Mid stabilizes the chloride
Methanol, Ethanol Moderate to High ion; alkyl chain
) interacts with alcohol

tail.

Strong cation

Aprotic Polar DMSO, DMF High solvation; disruption of
ionic lattice.
Lack of solvation
Aprotic Non-Polar Hexane, Toluene Negligible energy to overcome

ionic lattice forces.

Chlorinated

DCM, Chloroform

Low to Moderate

Potential for ion-
pairing solubility

(contact ion pairs).

Part 2: Experimental Protocols (The Core)

To generate valid solubility data, two complementary methodologies are required: the

Isothermal Equilibrium Method (Shake-Flask) for accuracy, and the Polythermal Dynamic

Method for speed and temperature-dependence profiling.

Protocol A: Isothermal Equilibrium (The Gold Standard)

Use this method for generating thermodynamic data at fixed temperatures (e.g., 25°C, 37°C).

Materials:

o Saturated solvent chambers (temperature controlled £0.1°C).
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e 0.45 pm PTFE or PVDF syringe filters (Check compatibility with solvent).

o Agitation: Orbital shaker at 100 rpm.

Step-by-Step Workflow:

Saturation: Add excess 3-(Aminomethyl)-3-methylpentane HCI to 5 mL of the target solvent
in a sealed glass vial until a visible solid phase persists.

o Equilibration: Agitate at the target temperature (

) for 24 to 72 hours.

o Critical Check: If the solid disappears, add more compound immediately.

o Sedimentation: Stop agitation and allow the suspension to settle for 2 hours at temperature

o Sampling: Withdraw the supernatant using a pre-warmed syringe (to prevent precipitation
inside the needle).

e Filtration: Filter quickly through a 0.45 um filter into a pre-weighed volumetric flask.

Quantification: Dilute with Mobile Phase and analyze via HPLC-CAD (see Section 2.3).

Protocol B: Polythermal Dynamic Method (Crystal
Disappearance)

Use this method to determine the Metastable Zone Width (MSZW) and solubility curves rapidly.
e Preparation: Place a known mass of solute (

) and solvent (
) in a reactor with turbidity probe.

e Heating: Heat at 0.5°C/min until the solution becomes clear (Solubility Temperature,
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e Cooling: Cool at 0.5°C/min until turbidity reappears (Cloud Point,

).

e [teration: Add more solute and repeat to map the solubility curve across the temperature
range (e.g., 278.15 K to 323.15 K).

Analytical Method Development (Critical)

Challenge: 3-(Aminomethyl)-3-methylpentane lacks a strong chromophore (no aromatic ring),
rendering standard UV detection at 254 nm useless.

Recommended Detection Systems:
e HPLC-CAD (Charged Aerosol Detection):

o Mechanism:[2] Universal detection based on non-volatile analyte mass.

o Pros: High sensitivity, linear response, no derivatization needed.

o Reference:Gamache, P. H., et al. (2005). "Charged Aerosol Detection for HPLC."
e Derivatization + UV:

o Reagent: Benzoyl Chloride or FMOC-CI.

o Reaction: Reacts with the primary amine to form a UV-active amide/carbamate.

o Pros: Allows use of standard UV detectors (254 nm).

Part 3: Thermodynamic Modelling

To translate raw data into predictive process models, fit the experimental mole fraction solubility

(

) using the Modified Apelblat Equation. This model accounts for the non-ideal behavior of ionic
salts in organic solvents.

The Apelblat Equation:
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 : Mole fraction solubility.
e : Absolute temperature (Kelvin).

» : Empirical model parameters derived from regression.
Thermodynamic Parameters Calculation: From the Van't Hoff plot (

VS

), calculate the dissolution enthalpy (
) and entropy (

):

* Interpretation: A positive

indicates endothermic dissolution (solubility increases with temperature), which is typical for
amine hydrochlorides.

Part 4: Visualization of the Study Workflow

The following diagram illustrates the decision tree for selecting the correct solubility
determination method and analytical technique for this specific compound.
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Caption: Workflow for solubility determination of non-chromophoric amine salts, integrating
method selection and advanced detection strategies.

Part 5: Data Presentation Template

When executing this study, organize your results into the following standardized table format to
ensure comparability across solvents.

Table 1: Experimental Solubility of 3-(Aminomethyl)-3-methylpentane HCI (Mole Fraction

and Mass Fraction

)
Mass Sol. ( Mole Frac. ( Deviation (
Solvent T (K)
) ) )
Water 298.15 [Exp. Data] [Calc]
Methanol 298.15 [Exp. Data] [Calc]
Ethanol 298.15 [Exp. Data] [Calc]
Isopropanol 298.15 [Exp. Data] [Calc]
Acetone 298.15 [Exp. Data] [Calc]

(Note: "Exp. Data" must be filled experimentally. For amine hydrochlorides, expect Water >
Methanol > Ethanol > Isopropanol > Acetone.)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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